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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B1683241

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application techniques for
Trifloxystrobin, a broad-spectrum strobilurin fungicide. Proper application is critical to
maximize its efficacy in controlling a wide range of fungal diseases. Trifloxystrobin's unique
mesostemic activity, which includes strong affinity for plant surfaces, translaminar movement,
and vapor phase redistribution, ensures comprehensive protection when applied correctly.[1]

Mechanism of Action

Trifloxystrobin is a Quinone outside Inhibitor (Qol) fungicide.[2] Its primary mode of action is
the inhibition of mitochondrial respiration in fungi by binding to the Qo site of the cytochrome
bcl complex (Complex Ill) in the electron transport chain.[2][3] This binding action blocks
electron transfer, which disrupts the production of adenosine triphosphate (ATP), the main
energy source for cellular processes.[2][4] The disruption of energy production effectively halts
fungal spore germination and mycelial growth.[1][4]

Caption: Trifloxystrobin's mechanism of action in the fungal mitochondrial ETC.

Factors Influencing Foliar Application Efficacy

The effectiveness of a Trifloxystrobin foliar spray is dependent on a range of interconnected
factors. Optimizing these parameters is essential for achieving desired disease control. Key
considerations include application timing, dosage, spray coverage, and the use of adjuvants.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1683241?utm_src=pdf-interest
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.hbjrain.com/news/unlocking-crop-potential-the-efficacy-of-trifloxystrobin-fungicide-in-modern-agriculture.html
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.hbjrain.com/news/introduction-to-trifloxystrobin-fungicide-a-modern-approach-to-crop-protection.html
https://www.hbjrain.com/news/introduction-to-trifloxystrobin-fungicide-a-modern-approach-to-crop-protection.html
https://www.apvma.gov.au/sites/default/files/publication/14081-prs-trifloxystrobin.pdf
https://www.hbjrain.com/news/introduction-to-trifloxystrobin-fungicide-a-modern-approach-to-crop-protection.html
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://www.hbjrain.com/news/unlocking-crop-potential-the-efficacy-of-trifloxystrobin-fungicide-in-modern-agriculture.html
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application Parameters Environmental Conditions

Timing Dosage Rate Adjuvants Spray Equipment Temperature Rainfastness
(Preventative vs. Curative) (e.g., g/ha) (Surfactants, Oils) (Nozzle, Pressure) p
— ]
‘épray C\haﬁag‘eristic*é
(Droplet Size) (Penetration & Uptake)
>~ ><
(Canopy Coverage) (Leaf Retention)

Maximized
Biological Efficacy

Click to download full resolution via product page

Caption: Key factors influencing the efficacy of foliar fungicide applications.

o Application Timing: For optimal efficacy, Trifloxystrobin is often recommended as a
preventative treatment or at the first sign of disease.[2] Application at critical crop growth
stages, such as the flag leaf stage in cereals, is crucial for protecting yield potential.[1]

o Dosage Rates: Recommended application rates typically range from 100 to 200 grams per
hectare, depending on the crop and disease severity.[5] It is crucial to adhere to label
recommendations to ensure effectiveness and manage resistance.[2]

o Spray Coverage: Thorough and uniform spray coverage is essential for contact fungicides
and those with mesostemic properties like Trifloxystrobin.[1][4] Application methods,
whether dilute or concentrate spraying, should ensure the product reaches the target areas
of the plant.[3]
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» Adjuvants: The addition of adjuvants, such as surfactants or oils, can significantly enhance
performance.[6] Adjuvants improve the spray solution's properties by reducing surface
tension for better spreading, increasing adhesion to the leaf surface, and enhancing
penetration through the plant cuticle.[6][7]

e Environmental Conditions: Factors like temperature, humidity, and rainfall can impact
efficacy. Trifloxystrobin's mesostemic nature provides good rainfastness shortly after
application.[1]

Quantitative Efficacy Data

The efficacy of Trifloxystrobin, alone or in combination, has been quantified in various studies.
The following tables summarize key performance data.

Table 1: Efficacy of Trifloxystrobin against Sclerotinia sclerotiorum on Oilseed Rape

Concentration (ug/mL) Efficacy Type Efficacy (%)
5 Preventive 714

15 Preventive 96.5

45 Preventive 100.0

5 Curative 40.6

15 Curative 48.7

45 Curative 73.4

Data sourced from a study on potted oilseed rape plants.[8]

Table 2: Impact of Trifloxystrobin on Disease Control and Yield in Wheat

Target Diseases Parameter Result

. Disease Incidence
Rusts, Powdery Mildew . >70%
Reduction

Rusts, Powdery Mildew Average Yield Increase 8-12%
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Data from field trials where Trifloxystrobin was applied at the flag leaf stage.[1]

Table 3: Efficacy of Trifloxystrobin + Tebuconazole against Rice Sheath Blight

Disease Incidence o
Treatment Dose (g/ha) (%) Grain Yield ( kg/ha)
0

Tebuconazole +

. . 250 25.10 5010
Trifloxystrobin
Tebuconazole +

] ) 300 21.37 5120
Trifloxystrobin
Tebuconazole +

400 17.63 5280

Trifloxystrobin
Untreated Control - 79.57 3940

Data from a field study assessing a combination fungicide formulation.[9]

Experimental Protocols

Detailed and standardized protocols are necessary to evaluate the efficacy of fungicide
applications accurately.

This protocol outlines a method for determining the half-maximal effective concentration (ECso)
of Trifloxystrobin against a target fungal pathogen using a multiwell plate assay.
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Caption: Workflow for determining the in vitro ECso value of Trifloxystrobin.
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Methodology:

e Fungicide Preparation: Prepare a stock solution of technical grade Trifloxystrobin in an
appropriate solvent (e.g., acetone). Perform serial dilutions to obtain a range of test
concentrations.[10]

» Media Preparation: Prepare a suitable growth medium, such as Potato Dextrose Agar (PDA).
Autoclave the medium and cool it to approximately 50-55°C.

» Amending Media: Add the Trifloxystrobin dilutions to the molten agar to achieve the desired
final concentrations. Also, prepare a control medium with the solvent alone.

» Plating: Dispense the amended and control media into sterile 24-well or 96-well microtiter
plates.[11] Allow the media to solidify.

 Inoculation: Place a small mycelial plug (e.g., 5 mm diameter) from an actively growing
culture of the target fungus onto the center of the agar in each well.[11]

 Incubation: Seal the plates and incubate them under controlled conditions (e.g., 20°C,
darkness) until the fungal growth in the control wells is substantial.[11]

» Data Collection: Measure the diameter of the fungal colonies in two perpendicular directions
for each well.

e Analysis: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. Determine the ECso value by performing a probit analysis of the dose-
response data.[10]

This protocol provides a framework for conducting field trials to evaluate the efficacy of
Trifloxystrobin foliar sprays under real-world agricultural conditions.
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Start: Site Selection & Experimental Design
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'
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4. Disease Assessment:
Record Disease Incidence & Severity at Intervals

5. Agronomic Data Collection:
Plant Vigor, Phytotoxicity

(6. Harvest Plots & Measure Yield)

'

(7. Statistical Analysis (e.g., ANOVA))

End: Evaluate Efficacy & Crop Response
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Caption: General workflow for a field trial evaluating Trifloxystrobin efficacy.
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Methodology:

o Experimental Design: Select a site with a history of the target disease. Use a randomized
complete block design (RCBD) with at least three or four replications for each treatment.[9]

e Treatments: Include an untreated control, Trifloxystrobin at proposed label rates (and
potentially rates above and below), and a widely used reference fungicide for comparison.
[12]

o Crop Management: Grow a susceptible cultivar of the target crop using standard agronomic
practices for the region.[12]

» Application: Calibrate spray equipment (e.g., backpack or tractor-mounted sprayer) to deliver
a precise volume per unit area. Apply treatments at the specified crop growth stage or upon
initial observation of disease symptoms.[13] Record environmental conditions during
application.

o Disease Assessment: Evaluate disease incidence (percentage of infected plants) and
severity (area of plant tissue affected) at regular intervals post-application using standardized
rating scales.[9]

e Agronomic and Yield Data: Monitor plots for any signs of phytotoxicity. At the end of the
season, harvest the plots individually and measure the marketable yield and relevant quality
parameters.[12][13]

 Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
Analysis of Variance - ANOVA) to determine significant differences in disease control and
yield among the treatments.[10]

Resistance Management

To ensure the long-term efficacy of Trifloxystrobin, it is critical to implement a resistance
management strategy. As a Group 11 (Qol) fungicide, it should be used in rotation or as a tank-
mix with fungicides from different Fungicide Resistance Action Committee (FRAC) groups.[2]
Avoid consecutive applications of Qol fungicides and always adhere to the recommended
application rates and frequencies specified on the product label.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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